Cas no 850568-57-9 (4-Isobutyl-3-nitrophenylboronic acid)
4-Isobutyl-3-nitrophenylboronic acid is a boronic acid derivative featuring an isobutyl substituent and a nitro group on the phenyl ring. This compound is primarily utilized in Suzuki-Miyaura cross-coupling reactions, where its boronic acid moiety serves as a key intermediate for forming carbon-carbon bonds in synthetic organic chemistry. The nitro group enhances reactivity in certain transformations, while the isobutyl chain may influence solubility and steric properties. Its stability and compatibility with diverse reaction conditions make it a valuable reagent for pharmaceutical and materials science research. Proper handling under inert conditions is recommended due to the sensitivity of boronic acids to moisture and oxidation.
850568-57-9 structure
Product Name:4-Isobutyl-3-nitrophenylboronic acid
CAS No:850568-57-9
MF:C10H14BNO4
MW:223.033463001251
MDL:MFCD04115653
CID:720691
PubChem ID:3867373
Update Time:2025-11-02
4-Isobutyl-3-nitrophenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- (3-Nitro-4-isobutylphenyl)boronic acid
- 4-Isobutyl-3-nitrobenzeneboronic acid
- [4-(2-methylpropyl)-3-nitrophenyl]boronic acid
- 4-Isobutyl-3-nitrophenylboronic acid
- Boronic acid,B-[4-(2-methylpropyl)-3-nitrophenyl]-
- B-[4-(2-Methylpropyl)-3-nitrophenyl]boronic acid (ACI)
- Boronic acid, [4-(2-methylpropyl)-3-nitrophenyl]- (9CI)
- (4-Isobutyl-3-nitrophenyl)boronic acid
- 850568-57-9
- MFCD04115653
- (4-Isobutyl-3-nitro-phenyl)boronic acid
- BS-24219
- AKOS015837573
- AB20333
- DB-017977
- 4-(2-methylpropyl)-3-nitrophenylboronic acid
- CS-0174824
- B-[4-(2-Methylpropyl)-3-nitrophenyl]boronic acid
- G78681
- DTXSID90397613
-
- MDL： MFCD04115653
- Inchi： 1S/C10H14BNO4/c1-7(2)5-8-3-4-9(11(13)14)6-10(8)12(15)16/h3-4,6-7,13-14H,5H2,1-2H3
- InChI Key： BXGWPVQZLGUZBZ-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C(CC(C)C)=CC=C(B(O)O)C=1)=O
Computed Properties
- Exact Mass: 223.10200
- Monoisotopic Mass: 223.102
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 86.3A^2
Experimental Properties
- Density: 1.2
- Melting Point: 168-174
- Boiling Point: 369.9°C at 760 mmHg
- Flash Point: 177.5°C
- Refractive Index: 1.537
- PSA: 86.28000
- LogP: 0.99630
4-Isobutyl-3-nitrophenylboronic acid Security Information
- Hazard Statement： Irritant/Keep Cold
-
Hazardous Material Identification：
- Storage Condition：Keep cold
4-Isobutyl-3-nitrophenylboronic acid Customs Data
- HS CODE：2931900090
- Customs Data：
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
4-Isobutyl-3-nitrophenylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019118313-5g |
(3-Nitro-4-isobutylphenyl)boronic acid |
850568-57-9 | 95% | 5g |
$543.91 | 2023-08-31 | |
| Chemenu | CM217357-1g |
(3-Nitro-4-isobutylphenyl)boronic acid |
850568-57-9 | 98% | 1g |
$136 | 2021-08-04 | |
| Chemenu | CM217357-5g |
(3-Nitro-4-isobutylphenyl)boronic acid |
850568-57-9 | 98% | 5g |
$520 | 2021-08-04 | |
| TRC | I780640-100mg |
4-Isobutyl-3-nitrophenylboronic acid |
850568-57-9 | 100mg |
$87.00 | 2023-05-18 | ||
| TRC | I780640-250mg |
4-Isobutyl-3-nitrophenylboronic acid |
850568-57-9 | 250mg |
$167.00 | 2023-05-18 | ||
| TRC | I780640-500mg |
4-Isobutyl-3-nitrophenylboronic acid |
850568-57-9 | 500mg |
$265.00 | 2023-05-18 | ||
| TRC | I780640-1g |
4-Isobutyl-3-nitrophenylboronic acid |
850568-57-9 | 1g |
$362.00 | 2023-05-18 | ||
| Chemenu | CM217357-1g |
(3-Nitro-4-isobutylphenyl)boronic acid |
850568-57-9 | 98% | 1g |
$136 | 2022-08-31 | |
| Chemenu | CM217357-5g |
(3-Nitro-4-isobutylphenyl)boronic acid |
850568-57-9 | 98% | 5g |
$520 | 2022-08-31 | |
| abcr | AB150676-1 g |
(3-Nitro-4-isobutylphenyl)boronic acid, 97%; . |
850568-57-9 | 97% | 1 g |
€332.70 | 2023-07-20 |
4-Isobutyl-3-nitrophenylboronic acid Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
850568-57-9 (4-Isobutyl-3-nitrophenylboronic acid) Related Products
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